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Compound of Interest

Compound Name: 1-Boc-2-piperidineacetic acid

Cat. No.: B135026

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 1-Boc-2-piperidineacetic acid are paramount for laboratory
safety and environmental compliance. This guide provides essential, step-by-step procedures
for the safe disposal of this compound.

Essential Safety and Logistical Information

1-Boc-2-piperidineacetic acid, a derivative of piperidinecarboxylic acid (also known as
pipecolinic acid), is a white solid commonly used in pharmaceutical research and synthetic
chemistry.[1] While not classified as hazardous for transportation, it is crucial to handle it with
care, adhering to the safety protocols outlined in its Safety Data Sheet (SDS).[2] The primary
hazards associated with this compound include skin, eye, and respiratory irritation.[3][4]

Personal Protective Equipment (PPE): Before handling 1-Boc-2-piperidineacetic acid, ensure
the following PPE is worn:

e Lab coat
o Safety glasses with side shields
o Chemical-resistant gloves

Handling Precautions:
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» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk
of dust inhalation.[2][5]

e Avoid generating dust during handling.[2][3]
e Prevent contact with skin, eyes, and clothing.[3]

Quantitative Data

The following table summarizes the key physical and chemical properties of 1-Boc-2-
piperidineacetic acid and its enantiomers.

Property Value Reference
Chemical Formula C12H21NO4 [1]
Molecular Weight 243.3 g/mol [1]
Appearance White solid [1]
Melting Point 93-97 °C [1]
Storage Temperature <-4°C [1]

Disposal Operational Plan

The recommended method for the disposal of 1-Boc-2-piperidineacetic acid is to engage a
licensed professional waste disposal service. Direct disposal into drains or regular trash is not
permissible.[6] The following step-by-step procedure outlines the process for preparing the
waste for collection.

Step 1: Waste Characterization As the generator of the waste, you are responsible for
determining if it is hazardous. Consult the compound's Safety Data Sheet and your institution's
Environmental Health and Safety (EHS) office to confirm the appropriate waste classification.[5]

Step 2: Segregation of Waste Keep 1-Boc-2-piperidineacetic acid waste separate from other
chemical waste streams unless explicitly instructed otherwise by your EHS office.[5] This
prevents unintended chemical reactions. Incompatible materials to avoid mixing with include
strong oxidizing agents and strong acids.[2][3]
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Step 3: Packaging of Waste

o For solid waste, carefully sweep up the material to avoid creating dust and place it into a
designated, sealable, and chemically compatible container.[2][3][5]

e Ensure the container is in good condition and will not leak.
» Do not overfill the container.

Step 4: Labeling of Waste Container Properly label the waste container with the following
information:

e The words "Hazardous Waste" (or as required by your institution).
e The full chemical name: "1-Boc-2-piperidineacetic acid".

e The CAS Number: 149518-50-3 (for the racemate), 351410-32-7 (for the R-enantiomer), or
159898-10-9 (for the S-enantiomer).[1][7]

e Any known hazards (e.g., "lrritant").
e The date of accumulation.
e Your name and laboratory contact information.

Step 5: Storage of Waste Store the sealed and labeled waste container in a designated satellite
accumulation area. This area should be secure and away from incompatible materials until it is
collected by your EHS office or a licensed waste disposal contractor.[5]

Spill Response Protocol
In the event of a spill, adhere to the following procedure:

o Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and
ensure it is well-ventilated.

o Wear Appropriate PPE: Before cleaning the spill, don the required personal protective
equipment.
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e Contain and Clean: Gently sweep up the solid material, taking care not to create dust. Place
the spilled material and any contaminated cleaning supplies (e.g., paper towels) into a
sealed container for disposal as chemical waste.[2][5]

o Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1-Boc-2-piperidineacetic acid.
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Caption: Logical workflow for the safe disposal of 1-Boc-2-piperidineacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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